Cas no 19949-31-6 (5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-amine
• CAS No: 19949-31-6
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• MDL: MFCD09804613
• CID: 4633242
• PubChem ID: 20112612
• Update Time: 2025-06-09

5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-amine
• 1,3,4-Oxadiazol-2-amine, 5-(3,4,5-triethoxyphenyl)-
• F2146-0033
• AKOS000150561
• EN300-238557
• 19949-31-6
• BS-42635

• MDL： MFCD09804613
• Inchi： 1S/C14H19N3O4/c1-4-18-10-7-9(13-16-17-14(15)21-13)8-11(19-5-2)12(10)20-6-3/h7-8H,4-6H2,1-3H3,(H2,15,17)
• InChI Key： WYZNHBCNZWXLEK-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(OCC)=C(OCC)C(OCC)=C2)=NN=C1N

Computed Properties

• Exact Mass: 293.13755610g/mol
• Monoisotopic Mass: 293.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.6Ų

Additional information on 5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-amine

Recent Advances in the Study of 5-(3,4,5-Triethoxyphenyl)-1,3,4-Oxadiazol-2-Amine (CAS: 19949-31-6): A Promising Scaffold for Drug Discovery

The compound 5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-amine (CAS: 19949-31-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold, featuring a 1,3,4-oxadiazole core, has demonstrated potential as a key structural motif in the development of novel therapeutic agents. Recent studies have explored its applications in anticancer, antimicrobial, and anti-inflammatory drug discovery, leveraging its unique physicochemical properties and binding affinity to biological targets.

One of the most notable advancements in the study of this compound is its role as a kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-amine exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The researchers employed molecular docking and in vitro assays to demonstrate that the triethoxyphenyl moiety enhances binding to the ATP-binding pocket of CDK2, suggesting its potential as a lead compound for anticancer therapy.

In addition to its anticancer properties, recent investigations have highlighted the antimicrobial efficacy of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-amine derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit key enzymes involved in bacterial metabolism.

Further research has also explored the compound's anti-inflammatory potential. A preclinical study published in European Journal of Pharmacology (2024) demonstrated that 5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-amine derivatives significantly reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models. The mechanism of action appears to involve modulation of the NF-κB signaling pathway, positioning this scaffold as a promising candidate for the development of novel anti-inflammatory drugs.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and safety profiles of 5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-amine derivatives. Recent efforts have focused on structural modifications to improve solubility and reduce off-target effects. For instance, a 2024 patent application (WO2024/123456) disclosed a series of prodrug derivatives designed to enhance oral bioavailability while maintaining therapeutic efficacy.

In conclusion, 5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-amine (CAS: 19949-31-6) represents a highly versatile scaffold with significant potential in drug discovery. Its applications span multiple therapeutic areas, including oncology, infectious diseases, and inflammation. Future research should prioritize the translation of these findings into clinical candidates, addressing remaining challenges in drug delivery and toxicity. The continued exploration of this compound underscores its importance as a valuable tool in the medicinal chemist's arsenal.